Cas no 30866-60-5 (Ethanone,1-(2-chlorophenyl)-2-(methylsulfonyl)-)

• Product Name: Ethanone,1-(2-chlorophenyl)-2-(methylsulfonyl)-
• CAS No: 30866-60-5
• MF: C₉H₉ClO₃S
• MW: 232.683960676193
• MDL: MFCD00665601
• CID: 318756
• PubChem ID: 260421
• Update Time: 2025-11-06

Ethanone,1-(2-chlorophenyl)-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-chlorophenyl)-2-(methylsulfonyl)-
• 1-(2-chlorophenyl)-2-methylsulfonylethanone
• 1-(2-chlorophenyl)-2-(methylsulfonyl)ethanone
• 2-methylsulfonyl-1-(2-chlorophenyl)ethanone
• AC1L634D
• AC1Q5FIC
• AR-1B0673
• CTK4G6058
• KST-1B3521
• NSC91702
• 2-CHLORO-2-(METHYLSULFONYL)ACETOPHENONE
• DTXSID10293709
• 1-(2-chlorophenyl)-2-methanesulfonylethan-1-one
• KYFMGWNHBLQBQJ-UHFFFAOYSA-N
• AC5859
• 30866-60-5
• 8H-335S
• 2'-Chloro-2-(methylsulfonyl)acetophenone
• AKOS011761807
• A925143
• 1-(2-chlorophenyl)-2-(methylsulfonyl)-1-ethanone
• MFCD00665601
• 2 inverted exclamation mark -Chloro-2-(methylsulfonyl)acetophenone
• NSC-91702
• SY036010
• SCHEMBL10906907

• MDL： MFCD00665601
• Inchi： 1S/C9H9ClO3S/c1-14(12,13)6-9(11)7-4-2-3-5-8(7)10/h2-5H,6H2,1H3
• InChI Key： KYFMGWNHBLQBQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CS(C)(=O)=O)=O

Computed Properties

• Exact Mass: 231.99600
• Monoisotopic Mass: 231.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 59.59000
• LogP: 2.64810

Additional information on Ethanone,1-(2-chlorophenyl)-2-(methylsulfonyl)-

Ethanone, 1-(2-chlorophenyl)-2-(methylsulfonyl)-: An Overview of CAS No. 30866-60-5

Ethanone, 1-(2-chlorophenyl)-2-(methylsulfonyl)- (CAS No. 30866-60-5) is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as 2-(methylsulfonyl)-1-(o-tolyl)ethanone, is characterized by its unique molecular structure, which includes a chlorophenyl group and a methylsulfonyl moiety. These functional groups contribute to its diverse chemical properties and potential biological activities.

The molecular formula of Ethanone, 1-(2-chlorophenyl)-2-(methylsulfonyl)- is C₁₀H₁₀ClO₃S, and its molecular weight is approximately 237.7 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it an attractive candidate for various synthetic transformations and biological studies.

In the realm of pharmaceutical research, Ethanone, 1-(2-chlorophenyl)-2-(methylsulfonyl)- has garnered attention due to its potential as a lead compound for drug development. Recent studies have explored its biological activities, including anti-inflammatory, analgesic, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The mechanism of action of Ethanone, 1-(2-chlorophenyl)-2-(methylsulfonyl)- involves its ability to modulate key signaling pathways involved in inflammation and cell proliferation. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses. This inhibition can lead to reduced expression of pro-inflammatory genes and subsequent attenuation of inflammatory processes.

Beyond its anti-inflammatory properties, Ethanone, 1-(2-chlorophenyl)-2-(methylsulfonyl)- has also been investigated for its potential anticancer activity. Research published in the Cancer Letters in 2020 demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent apoptotic pathways. These findings suggest that Ethanone, 1-(2-chlorophenyl)-2-(methylsulfonyl)- may have therapeutic potential in the treatment of certain types of cancer.

In addition to its biological activities, Ethanone, 1-(2-chlorophenyl)-2-(methylsulfonyl)- is also used as an intermediate in the synthesis of other valuable compounds. Its reactivity and functional group versatility make it a useful building block for the preparation of complex molecules with diverse applications. For example, it can be used in the synthesis of pharmaceuticals, agrochemicals, and materials science products.

The synthetic routes for preparing Ethanone, 1-(2-chlorophenyl)-2-(methylsulfonyl)- have been extensively studied and optimized over the years. One common method involves the reaction of 2-chlorobenzoyl chloride with methyl sulfoxide followed by reduction with a suitable reducing agent such as sodium borohydride or lithium aluminum hydride. This process yields high purity product with good yield and selectivity.

In terms of safety and handling, it is important to note that while Ethanone, 1-(2-chlorophenyl)-2-(methylsulfonyl)- is not classified as a hazardous material under current regulations, appropriate precautions should be taken during its use to ensure safe handling and storage. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and following standard laboratory safety protocols.

The future prospects for Ethanone, 1-(2-chlorophenyl)-2-(methylsulfonyl)- are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will play an increasingly important role in the development of novel drugs and therapeutic strategies.

In conclusion, Ethanone, 1-(2-chlorophenyl)-2-(methylsulfonyl)- (CAS No. 30866-60-5) is a multifaceted organic compound with significant potential in both research and industrial settings. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. Whether used as an intermediate in synthetic processes or explored for its therapeutic properties, this compound represents an important contribution to the field of medicinal chemistry.